(2-Chlorocyclohex-1-enyl)-methanol

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• IUPAC Name: (2-chlorocyclohexen-1-yl)methanol
• InChI: InChI=1S/C7H11ClO/c8-7-4-2-1-3-6(7)5-9/h9H,1-5H2
• InChI Key: ANAXDWKWZJIQLA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C1)CO)Cl

Description

(2-Chlorocyclohex-1-enyl)-methanol is a useful research compound. Its molecular formula is C7H11ClO and its molecular weight is 146.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available cyclohexanone was converted to (2-chlorocyclohex-1-enyl)carboxaldehyde according to General Procedure E. Sodium borohydride/cerium chloride reduction of the above carboxaldehyde, in accordance with the method described in General Procedure C gave the intermediate (2-chlorocyclohex-1-enyl)-methanol in 46% yield, which was characterized: 1H NMR (CDCl3, 300 MHz) δ=1.61-1.75 (m, 4H), 2.15 (br s, 1H), 2.22-2.27 (m, 2H), 2.33-2.37 (m, 2H), 4.24 (br s, 2H). The title compound was obtained from (2-chloro-cyclohex-1-enyl)methanol according to General Procedure C. Spectroscopic data: 1H NMR (D6 DMSO, 300 MHz) δ=1.52-1.69 (m, 4H), 2.07-2.11 (m, 2H), 2.28-2.35 (m, 2H), 3.48 (br s, 4H), 4.22 (br s, 2H), 4.76 (s, 1H), 7.41 (s, 1H), 7.54 (s, 1H).